Cas no 56983-40-5 (Naphth[1,2-d]oxazole, 7-bromo-)
56983-40-5 structure
Product Name:Naphth[1,2-d]oxazole, 7-bromo-
CAS No:56983-40-5
MF:C11H6BrNO
MW:248.075441837311
CID:1600798
Update Time:2024-08-30
Naphth[1,2-d]oxazole, 7-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Naphth[1,2-d]oxazole, 7-bromo-
- 7-Bromonaphth[1,2-d]oxazole
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- Inchi: 1S/C11H6BrNO/c12-8-2-3-9-7(5-8)1-4-10-11(9)13-6-14-10/h1-6H
- InChI Key: IEHWHFGOGNVUBW-UHFFFAOYSA-N
- SMILES: O1C2=CC=C3C(=C2N=C1)C=CC(Br)=C3
Computed Properties
- Exact Mass: 246.96328
Experimental Properties
- Density: 1.655±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 111-112 °C
- Boiling Point: 366.2±15.0 °C(Predicted)
- PSA: 26.03
- pka: -0.11±0.30(Predicted)
Naphth[1,2-d]oxazole, 7-bromo- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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